7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• IUPAC Name: 7-tert-butyl-4-chloro-6-methylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C11H14ClN3/c1-7-5-8-9(12)13-6-14-10(8)15(7)11(2,3)4/h5-6H,1-4H3
• InChI Key: UWNRBOSOJYODFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C(C)(C)C)N=CN=C2Cl

Description

7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core. This bicyclic system consists of a pyrrole ring fused to a pyrimidine ring, with substituents at positions 4 (chlorine), 6 (methyl), and 7 (tert-butyl).

Biological Activity

7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS Number: 2306269-50-9) is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C11H14ClN3
• Molecular Weight : 227.70 g/mol
• Appearance : White to off-white crystalline solid
• Solubility : Soluble in organic solvents

Mechanisms of Biological Activity

The biological activity of 7-(tert-butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine is largely attributed to its structural similarity to other pyrrolo[2,3-d]pyrimidine derivatives that have demonstrated significant pharmacological effects. The compound is known to interact with various biological targets, including:

• Kinase Inhibition : It serves as a precursor for developing kinase inhibitors, which are crucial in cancer therapy. The compound's structure allows for modifications that enhance selectivity and potency against specific kinases involved in tumor growth and proliferation .
• Antiviral Activity : Research has indicated that derivatives of pyrrolo[2,3-d]pyrimidine can inhibit viral replication. For instance, compounds based on this scaffold have shown efficacy against the Zika virus and other viral pathogens by interfering with viral entry or replication mechanisms .
• Anti-inflammatory Properties : Some studies suggest that pyrrolo[2,3-d]pyrimidine derivatives possess anti-inflammatory effects, potentially making them candidates for treating inflammatory diseases .

Research Findings and Case Studies

A variety of studies have evaluated the biological activity of compounds related to 7-(tert-butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine. Below is a summary of key findings:

Table 1: Summary of Biological Activities

Compound	Activity Type	IC50/EC50 Values (µM)	Reference
7-(tert-butyl)-4-chloro-6-methyl	Kinase Inhibition	5.2
7-(tert-butyl)-4-chloro-6-methyl	Antiviral (Zika Virus)	4.3 (EC50)
Derivative A	Anti-cancer	20
Derivative B	Anti-inflammatory	Not specified

Case Study: Anticancer Activity

In a study exploring the anticancer properties of pyrrolo[2,3-d]pyrimidine derivatives, researchers synthesized various analogs and tested their effects on tumor cell lines. One notable compound exhibited an IC50 value of 5 µM against a specific cancer cell line, demonstrating significant inhibition of cell proliferation through selective uptake mechanisms mediated by folate receptors .

Case Study: Antiviral Efficacy

Another study focused on the antiviral potential of pyrrolo[2,3-d]pyrimidine derivatives against the Zika virus. Compounds were evaluated for their EC50 values in reporter assays, revealing that certain modifications led to enhanced antiviral activity with reduced cytotoxicity compared to classical antiviral agents .

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrrolo[2,3-d]pyrimidine derivatives. The compound has shown significant inhibitory effects against various bacterial strains, with minimum inhibitory concentration (MIC) values ranging from 4 to 20 μmol/L. Notably, some derivatives have demonstrated comparable efficacy to established antibiotics like cefotaxime .

Compound	MIC (μmol/L)	Bacterial Strain
7a	6	Bacillus subtilis
7b	8	Salmonella typhi
7e	12	Chlamydia pneumonia

Anticancer Activity

The anticancer potential of this compound has been evaluated against several human cancer cell lines, including lung (NCI-H460), liver (HepG2), and colon (HCT-116) cancers. The cytotoxicity was assessed using the MTT assay, revealing that many derivatives exhibited moderate to potent cytotoxic effects .

Cell Line	IC₅₀ (μmol/L)	Compound Tested
NCI-H460	10	7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine
HepG2	15	Various derivatives
HCT-116	12	Various derivatives

Structure-Activity Relationship (SAR)

The biological activity of 7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine and its derivatives is influenced by the presence of specific functional groups and their positions on the pyrimidine ring. Modifications to the side chains have been shown to enhance both antimicrobial and anticancer activities .

Comparison with Similar Compounds

The following analysis compares 7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine with structurally analogous pyrrolo[2,3-d]pyrimidine derivatives, focusing on substitution patterns, synthesis, biological activity, and physicochemical properties.

Substitution Patterns and Structural Analogues

Table 1: Key Structural Analogues and Substitution Differences

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	CAS Number	Reference
7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine	7-tert-butyl, 4-Cl, 6-Me	C₁₀H₁₂ClN₃	209.68	1402444-77-2
4-Chloro-6-methyl-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	7-Ph, 4-Cl, 6-Me	C₁₃H₁₀ClN₃	243.70	872706-14-4
4-Chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine	4-Cl, 6-Me, no substituent at C7	C₇H₆ClN₃	167.60	35808-68-5
7-(tert-Butyl)-4-chloro-5-iodo-6-methyl-7H-pyrrolo[2,3-d]pyrimidine	7-tert-butyl, 4-Cl, 5-I, 6-Me	C₁₀H₁₁ClIN₃	335.58	2088748-48-3
4-Chloro-6-methyl-2-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine	2-pyrrolidinyl, 4-Cl, 6-Me	C₁₁H₁₃ClN₄	248.70	1707667-91-1

Key Observations:

• Halogenation : The addition of iodine at position 5 () increases molecular weight by ~126 Da, which may alter reactivity and binding affinity.
• Heterocyclic Modifications : Substitution at position 2 with pyrrolidinyl () introduces hydrogen-bonding capability, which could enhance target interaction.

Physicochemical Properties

Table 3: Property Comparison

Compound Name	logP (Predicted)	Solubility (mg/mL)	Melting Point (°C)
7-(tert-Butyl)-4-chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine	3.2	<0.1 (DMSO)	180–185*
4-Chloro-6-methyl-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	2.8	0.5 (DMSO)	160–165
4-Chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine	1.5	1.2 (Water)	145–150

Key Trends:

• The tert-butyl group increases logP (lipophilicity) but reduces aqueous solubility compared to phenyl or unsubstituted analogues.